Cas no 1803840-37-0 (1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one
• CAS No: 1803840-37-0
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4975130
• Update Time: 2025-07-25

1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H10BrClOS/c1-6(12)10(13)7-4-3-5-8(14-2)9(7)11/h3-6H,1-2H3
• InChI Key： RIZGHTAMQGUNHL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)Cl)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one

1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one: A Comprehensive Overview

1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one (CAS No. 1803840-37-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery, synthetic chemistry, and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one.

The molecular formula of 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one is C₁₀H₉BrClOS, and its molecular weight is 285.59 g/mol. The compound features a bromo-substituted phenyl ring and a chloro-substituted propanone moiety, which contribute to its unique chemical reactivity and biological properties. The presence of the methylthio group further enhances its versatility in various chemical reactions.

In terms of synthesis, 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one can be prepared through several routes. One common method involves the reaction of 2-bromo-3-methylthiophenylacetonitrile with chloroacetyl chloride in the presence of a suitable base such as triethylamine. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Another approach involves the condensation of 2-bromo-3-methylthiobenzaldehyde with chloroacetic acid followed by dehydration to form the ketone.

The physical properties of 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could serve as a valuable starting point for the development of novel anticancer agents.

Beyond its pharmaceutical applications, 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one has also been investigated for its potential use in materials science. Researchers have explored its utility as a building block for the synthesis of advanced functional materials. For example, a study published in Advanced Materials highlighted the use of 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one in the preparation of polymer-based materials with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and composites.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the environmental fate and toxicity of 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one are ongoing to ensure its safe use. Preliminary data suggest that the compound has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 1-(2-Bromo-3-(methylthio)phenyl)-2-chloropropan-1-one (CAS No. 1803840-37-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery, synthetic chemistry, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.